Cas no 1545774-96-6 (1-(5-Bromo-2-fluorophenyl)ethane-1-thiol)

• Product Name: 1-(5-Bromo-2-fluorophenyl)ethane-1-thiol
• CAS No: 1545774-96-6
• MF: C₈H₈BrFS
• MW: 235.116523742676
• CID: 5698305
• PubChem ID: 82971257
• Update Time: 2025-06-13

1-(5-Bromo-2-fluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-fluorophenyl)ethane-1-thiol
• EN300-1288388
• AKOS021290789
• 1545774-96-6
• Benzenemethanethiol, 5-bromo-2-fluoro-α-methyl-
• 1-(5-Bromo-2-fluorophenyl)ethane-1-thiol

• Inchi： 1S/C8H8BrFS/c1-5(11)7-4-6(9)2-3-8(7)10/h2-5,11H,1H3
• InChI Key： FQJWPXRKRYIORQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C)S)F

Computed Properties

• Exact Mass: 233.95141g/mol
• Monoisotopic Mass: 233.95141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• Boiling Point: 255.4±25.0 °C(Predicted)
• pka: 9.32±0.10(Predicted)

Additional information on 1-(5-Bromo-2-fluorophenyl)ethane-1-thiol

Comprehensive Overview of 1-(5-Bromo-2-fluorophenyl)ethane-1-thiol (CAS No. 1545774-96-6)

1-(5-Bromo-2-fluorophenyl)ethane-1-thiol (CAS No. 1545774-96-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo and fluoro substituents on the phenyl ring, is a valuable intermediate in the synthesis of more complex molecules. Its unique structure, combining a thiol functional group with a halogenated aromatic ring, makes it a versatile building block in medicinal chemistry and material science.

The growing interest in halogenated thiols like 1-(5-Bromo-2-fluorophenyl)ethane-1-thiol is driven by their potential applications in drug discovery. Researchers are particularly focused on their role in developing targeted therapies and small molecule inhibitors. With the rise of personalized medicine, compounds such as this are being explored for their ability to modulate specific biological pathways. The 5-bromo-2-fluorophenyl moiety, in particular, is known to enhance binding affinity to certain protein targets, making it a hotspot in structure-activity relationship (SAR) studies.

In addition to pharmaceutical applications, 1-(5-Bromo-2-fluorophenyl)ethane-1-thiol is also relevant in the field of agrochemicals. The incorporation of halogen atoms into organic molecules often improves their pesticidal or herbicidal properties. This has led to increased demand for such intermediates in the development of next-generation crop protection agents. The compound’s thiol group further adds to its reactivity, enabling the formation of disulfide bonds or conjugation with other functional groups.

From a synthetic chemistry perspective, the preparation of 1-(5-Bromo-2-fluorophenyl)ethane-1-thiol involves multi-step organic transformations. Key steps often include halogenation, Grignard reactions, and thiolation. The compound’s purity and yield are critical factors, especially when it is intended for high-value applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control.

Environmental and regulatory considerations are also important when working with halogenated compounds. While 1-(5-Bromo-2-fluorophenyl)ethane-1-thiol is not classified as hazardous under current guidelines, proper handling and disposal protocols must be followed to minimize ecological impact. Researchers and manufacturers are increasingly adopting green chemistry principles to reduce waste and improve sustainability in the production of such intermediates.

The future outlook for 1-(5-Bromo-2-fluorophenyl)ethane-1-thiol is promising, with ongoing studies exploring its potential in bioconjugation and proteomics. As the demand for highly functionalized aromatic thiols grows, this compound is likely to play a pivotal role in advancing both therapeutic and industrial applications. Its compatibility with click chemistry and other modern synthetic methodologies further enhances its utility in cutting-edge research.

In summary, 1-(5-Bromo-2-fluorophenyl)ethane-1-thiol (CAS No. 1545774-96-6) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique chemical properties and adaptability make it a subject of ongoing investigation, particularly in areas such as drug development, agrochemical innovation, and material science. As research continues to uncover new uses for this molecule, its importance in the chemical industry is expected to rise significantly.